2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-nitro-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16N2O6S/c20-17(21)15-7-6-13(11-16(15)19(22)23)12-4-3-5-14(10-12)26(24,25)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key: YDEXTIFYTDMFSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6S
• DSSTOX Substance ID: DTXSID10692334
• Molecular Weight: 376.4 g/mol
• CAS RN: 1261981-74-1

Description

2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (2N4PSPBA) is a synthetic organic compound that has been studied extensively in the laboratory for its potential applications in scientific research. It is a white crystalline solid, with a melting point of around 170°C. 2N4PSPBA has been used in a variety of scientific studies, including biochemistry, physiology, and pharmacology.

Mechanism of Action

2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. Prostaglandins are hormones that play a role in the regulation of inflammation, pain, and other physiological processes. By blocking the activity of COX, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can reduce the production of prostaglandins, which can result in a decrease in inflammation and pain.
Biochemical and Physiological Effects
2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. By blocking the activity of COX, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can reduce the production of prostaglandins, which can result in a decrease in inflammation and pain. In addition, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of other enzymes, including phospholipase A2 and lipoxygenase, which are involved in the production of other inflammatory mediators.

Advantages and Limitations for Lab Experiments

2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One advantage of 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is that it is readily available and relatively inexpensive. In addition, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to be highly soluble in aqueous solutions, which makes it easy to use in experiments. However, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not very stable and can degrade over time, so it must be stored in a cool, dry place. Additionally, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be toxic if ingested, so it should be handled with care.

Future Directions

The potential applications of 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are vast and varied. In the future, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used to study the effects of various drugs on the body, as well as to investigate the effects of environmental pollutants on human health. Additionally, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used to study the effects of different diets on health, as well as to investigate the effects of various hormones on the body. Finally, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used in the development of new drugs or treatments for diseases or disorders.

Synthesis Methods

2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized from the reaction of 4-nitrobenzoic acid and 3-(pyrrolidinylsulfonyl)phenylsulfonyl chloride in a two-step process. In the first step, the 4-nitrobenzoic acid is reacted with the 3-(pyrrolidinylsulfonyl)phenylsulfonyl chloride in an aqueous solution of sodium hydroxide. The reaction is heated to a temperature of around 100°C and allowed to cool, resulting in the formation of 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. In the second step, the product is purified by recrystallization from a mixture of ethanol and water.

Scientific Research Applications

2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific studies, including biochemistry, physiology, and pharmacology. It has been used in studies to investigate the structure and function of proteins, as well as to study the effects of various drugs on the body. In addition, 2-Nitro-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in studies to investigate the effects of environmental pollutants on human health. It has also been used in research to study the effects of various hormones on the body, as well as to study the effects of different diets on health.